3-hydroxy-1-(3-methylbenzyl)-3-[(4-methyl-1-piperazinyl)methyl]-2-piperidinone

• IUPAC Name: 3-hydroxy-1-[(3-methylphenyl)methyl]-3-[(4-methylpiperazin-1-yl)methyl]piperidin-2-one
• InChI: InChI=1S/C19H29N3O2/c1-16-5-3-6-17(13-16)14-22-8-4-7-19(24,18(22)23)15-21-11-9-20(2)10-12-21/h3,5-6,13,24H,4,7-12,14-15H2,1-2H3
• InChI Key: GAKGHKWCHIBSBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCCC(C2=O)(CN3CCN(CC3)C)O
• Molecular Formula: C19H29N3O2
• Molecular Weight: 331.5 g/mol

Description

3-hydroxy-1-(3-methylbenzyl)-3-[(4-methyl-1-piperazinyl)methyl]-2-piperidinone is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidinone derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-hydroxy-1-(3-methylbenzyl)-3-[(4-methyl-1-piperazinyl)methyl]-2-piperidinone is not fully understood. However, it has been suggested that this compound acts by inhibiting the activity of certain enzymes, such as topoisomerase and DNA polymerase. This inhibition leads to the disruption of DNA replication and cell division, which ultimately results in the death of cancer cells.
Biochemical and Physiological Effects:
3-hydroxy-1-(3-methylbenzyl)-3-[(4-methyl-1-piperazinyl)methyl]-2-piperidinone has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit viral replication, and inhibit bacterial growth. In addition, this compound has been found to increase the levels of certain neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood and anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using 3-hydroxy-1-(3-methylbenzyl)-3-[(4-methyl-1-piperazinyl)methyl]-2-piperidinone in lab experiments include its potential therapeutic applications and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-hydroxy-1-(3-methylbenzyl)-3-[(4-methyl-1-piperazinyl)methyl]-2-piperidinone. One direction is to further investigate its potential as an antidepressant and anxiolytic agent. Another direction is to study its potential as a treatment for viral and bacterial infections. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

3-hydroxy-1-(3-methylbenzyl)-3-[(4-methyl-1-piperazinyl)methyl]-2-piperidinone has been synthesized using various methods, including the Mannich reaction and the condensation reaction. The Mannich reaction involves the reaction of a primary amine, formaldehyde, and a ketone to form a β-amino ketone. The condensation reaction involves the reaction of a primary amine and a ketone to form an imine, which is then reduced to form the desired piperidinone derivative.

Scientific Research Applications

3-hydroxy-1-(3-methylbenzyl)-3-[(4-methyl-1-piperazinyl)methyl]-2-piperidinone has been studied for its potential therapeutic applications. It has been found to have antitumor, antiviral, and antibacterial properties. Studies have also shown that this compound has potential as an antidepressant and anxiolytic agent.